Cas no 23583-49-5 (2'-Adenylic acid,8-bromo- (9CI))

• Product Name: 2'-Adenylic acid,8-bromo- (9CI)
• CAS No: 23583-49-5
• MF: C₁₀H₁₃BrN₅O₇P
• MW: 426.117281675339
• CID: 260233
• PubChem ID: 161426
• Update Time: 2025-04-19

2'-Adenylic acid,8-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2'-Adenylic acid,8-bromo- (9CI)
• [(2R,3R,4R,5R)-2-(6-amino-8-bromopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
• 2'-Adenylic acid, 8-bromo-
• DTXSID50178223
• 8-Bromo-2'-amp
• 23583-49-5

• Inchi： 1S/C10H13BrN5O7P/c11-10-15-4-7(12)13-2-14-8(4)16(10)9-6(23-24(19,20)21)5(18)3(1-17)22-9/h2-3,5-6,9,17-18H,1H2,(H2,12,13,14)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： XGLRXXJRGLGBEM-UUOKFMHZSA-N
• SMILES： BrC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 424.97369
• Monoisotopic Mass: 424.97360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 186Ų

Experimental Properties

• PSA: 186.07